molecular formula C23H17F2NO4S B2801902 [4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone CAS No. 1114852-73-1

[4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone

Cat. No. B2801902
CAS RN: 1114852-73-1
M. Wt: 441.45
InChI Key: IUKQRVHDSGRLSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone is a useful research compound. Its molecular formula is C23H17F2NO4S and its molecular weight is 441.45. The purity is usually 95%.
BenchChem offers high-quality [4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

  • Regioisomeric Synthesis : Studies have detailed the synthesis of regioisomeric 1,4-benzothiazin-2-one derivatives, showcasing the chemical flexibility and potential for further modification of this class of compounds. For example, Kozminykh et al. (2002) explored the synthesis of regioisomeric dihydro-4H-benzothiazin-2-one derivatives, highlighting the chemical processes involved in creating structurally diverse molecules that could serve as precursors or analogs to the specified compound (Kozminykh, Igidov, & Kozminykh, 2002).

  • Novel Heterocycles Creation : Research by Coppo and Fawzi (1998) focused on synthesizing novel heterocycles, including pyrano[3,2-c][2,1]benzothiazin-4-one derivatives, demonstrating the innovative approach to generating new molecules with potential therapeutic applications (Coppo & Fawzi, 1998).

  • Side Product Characterization in Benzothiazinone Synthesis : Eckhardt et al. (2020) reported on the structural characterization of a side product in the synthesis of a benzothiazinone derivative, which is closely related to the target compound. This study provides insights into the complexities and challenges of synthesizing benzothiazinone derivatives (Eckhardt et al., 2020).

Potential Applications and Properties

  • Antimicrobial Activity : Research into related compounds has shown promising antimicrobial activities, suggesting potential applications for the target compound in medicinal chemistry. Gadakh et al. (2010) synthesized and evaluated fluorine-containing benzothiazinone derivatives for their antimicrobial activity, indicating the relevance of such structural features for biological activity (Gadakh, Pandit, Rindhe, & Karale, 2010).

  • Antioxidant Properties : Çetinkaya et al. (2012) explored the synthesis and antioxidant properties of derivatives related to the compound , providing a foundation for the potential antioxidant applications of such molecules (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).

properties

IUPAC Name

[4-(3,4-difluorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-ethoxyphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H17F2NO4S/c1-2-30-17-10-7-15(8-11-17)23(27)22-14-26(16-9-12-18(24)19(25)13-16)20-5-3-4-6-21(20)31(22,28)29/h3-14H,2H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IUKQRVHDSGRLSV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H17F2NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[4-(3,4-difluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.